Cas no 19975-56-5 (2-Methylthio-2-thiazoline)

• Product Name: 2-Methylthio-2-thiazoline
• CAS No: 19975-56-5
• MF: C₄H₇NS₂
• MW: 133.23507809639
• MDL: MFCD00005312
• CID: 95070
• PubChem ID: 88324
• Update Time: 2025-10-10

2-Methylthio-2-thiazoline Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4,5-dihydrothiazole
• 2-(Methylsulfanyl)-4,5-dihydro-1,3-thiazole
• 2-(Methylthio)thiazoline
• 2-Thiazoline, 2-(methylthio)-
• 2-(METHYLMERCAPTO)-2-THIAZOLINE
• 2-(METHYLTHIO)-2-THIAZOLINE
• 4,5-dihydro-2-(methylthio)thiazole
• 2-methylsulfanyl-4,5-dihydro-1,3-thiazole
• 2-Methylthio-2-thiazoline
• 2-[methylsulfanyl]-4,5-dihydro-1,3-thiazole
• 2-methylsulfanyl-4,5-dihydrothiazoline
• 2-methylthio thiazoline
• 4,5-dihydro-2-(methylthio)-thiazole
• Thiazole,4,5-dihydro-2-(methylthio)
• 2-(Methylthio)-4,5-dihydro-1,3-thiazole
• 4,5-Dihydro-2-methylthiothiazole
• Thiazole, 4,5-dihydro-2-(methylthio)-
• QFGRBBWYHIYNIB-UHFFFAOYSA-N
• NSC196203
• 2-methylthiothiazoline
• C4H7NS2
• 2-methylthio-1,3-thiazoline
• 2-(methylthio)
• InChI=1/C4H7NS2/c1-6-4-5-2-3-7-4/h2-3H2,1H3
• NSC 196203
• QFGRBBWYHIYNIB-UHFFFAOYSA-
• 2-(methylthio)-1,3-thiazoline
• H7RAG4X25D
• EINECS 243-447-9
• 2-(Methylthio)-2-thiazoline, 97%
• SCHEMBL347975
• DS-12645
• M1262
• NS00010727
• AKOS000567170
• DTXSID50173773
• EN300-2010071
• A852435
• 2-(Methylsulfanyl)-4,5-dihydrothiazole
• FT-0660771
• BCP14244
• D91471
• NSC-196203
• 2-(Methylsulfanyl)-4,5-dihydro-1,3-thiazole #
• 2-methylsulfanyl-4,5-dihydrothiazole
• SY053147
• MFCD00005312
• SCHEMBL4865055
• AM832
• FT-0608849
• 19975-56-5
• XH0556
• DB-066014

• MDL： MFCD00005312
• Inchi： 1S/C4H7NS2/c1-6-4-5-2-3-7-4/h2-3H2,1H3
• InChI Key： QFGRBBWYHIYNIB-UHFFFAOYSA-N
• SMILES： S1C(=NCC1)SC

Computed Properties

• Exact Mass: 133.00200
• Monoisotopic Mass: 133.001991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Experimental Properties

• Color/Form: Not determined
• Density: 1.226 g/mL at 25 °C(lit.)
• Boiling Point: 217°C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.592(lit.)
• PSA: 62.96000
• LogP: 0.88780
• Solubility: Not determined

2-Methylthio-2-thiazoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8-9-13
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-Methylthio-2-thiazoline

Introduction to 2-Methylthio-2-thiazoline (CAS No. 19975-56-5)

2-Methylthio-2-thiazoline, also known as CAS No. 19975-56-5, is a compound of significant interest in various fields, including organic synthesis, material science, and pharmacology. This compound has been extensively studied due to its unique chemical properties and potential applications in diverse industries. Recent advancements in research have shed new light on its structural characteristics, synthesis methods, and functional applications.

The molecular structure of 2-Methylthio-2-thiazoline is characterized by a thiazoline ring with a methylthio substituent. This configuration imparts the compound with distinctive reactivity and stability, making it a valuable intermediate in organic chemistry. Researchers have explored its role in the synthesis of bioactive molecules, where its sulfur-containing functional groups play a crucial role in mediating biological interactions.

Recent studies have highlighted the potential of 2-Methylthio-2-thiazoline as a precursor for the development of novel pharmaceutical agents. Its ability to form stable bonds with other functional groups has been leveraged in the design of drugs targeting various therapeutic areas, including anti-inflammatory and antiviral agents. The compound's versatility has also been recognized in the field of agrochemicals, where it serves as an intermediate in the synthesis of pesticides and fungicides.

In terms of synthesis, 2-Methylthio-2-thiazoline can be prepared through several routes, including cyclization reactions and nucleophilic substitutions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for industrial applications. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to streamline the production of this compound.

The application of 2-Methylthio-2-thiazoline extends beyond traditional chemical synthesis. Recent research has explored its use in polymer chemistry, where it serves as a building block for the development of novel materials with tailored properties. Its sulfur-based functionality contributes to improved mechanical strength and thermal stability, making it a promising candidate for high-performance polymers.

In addition to its chemical applications, 2-Methylthio-2-thiazoline has garnered attention for its environmental compatibility. Studies have demonstrated that it can be synthesized and processed under eco-friendly conditions, reducing its ecological footprint. This aligns with the growing demand for sustainable practices in the chemical industry.

The future prospects for 2-Methylthio-2-thiazoline are bright, with ongoing research focusing on expanding its application scope and improving its production efficiency. Collaborative efforts between academia and industry are expected to drive further innovations, solidifying its position as a key compound in modern chemistry.